Cas no 1805612-59-2 (Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate)

• Product Name: Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate
• CAS No: 1805612-59-2
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4894508
• Update Time: 2025-10-30

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-9(16)3-7-5(4-11)6(14)2-8(15-7)10(12)13/h2,10H,3-4H2,1H3
• InChI Key： GAANFRAAWHGGBW-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(CC(=O)OC)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate (CAS No. 1805612-59-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate, identified by its CAS number 1805612-59-2, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural motif that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl substituents, coupled with an iodopyridine core, endows this compound with distinct reactivity patterns that are exploited in multiple synthetic pathways.

The compound's significance is further underscored by its applications in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the utility of such pyridine derivatives in targeting a wide range of biological pathways. For instance, studies have demonstrated the potential of compounds containing the iodopyridine scaffold in inhibiting specific enzymes and receptors associated with inflammatory and infectious diseases. The chloromethyl group, in particular, serves as a reactive handle for further functionalization, enabling the construction of complex molecular architectures.

In the context of drug discovery, Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate has been employed in the synthesis of small-molecule inhibitors designed to modulate protein-protein interactions. The difluoromethyl moiety, known for its metabolic stability and electronic properties, enhances the binding affinity and selectivity of these inhibitors. This has led to promising results in preclinical studies, where such compounds have shown efficacy against various disease models.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the introduction of the chloromethyl group via chlorination followed by protection-deprotection strategies to prevent unwanted side reactions. The incorporation of the difluoromethyl group typically employs palladium-catalyzed cross-coupling reactions, which are critical for achieving regioselectivity and minimizing byproduct formation.

The role of Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate extends beyond its use as a synthetic intermediate. It has also been explored as a building block for libraries of compounds in high-throughput screening campaigns. The structural diversity offered by this compound allows for rapid exploration of chemical space, facilitating the identification of lead candidates with desirable pharmacological properties.

Ongoing research continues to uncover new applications for this versatile intermediate. For example, recent studies have investigated its potential use in the development of photodynamic therapy agents, where the iodopyridine core can be functionalized to enhance light absorption properties. Additionally, the compound's reactivity with transition metals has opened avenues for catalytic applications in organic synthesis.

The future prospects for Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetate are promising, given its broad utility across multiple domains of pharmaceutical research. As synthetic methodologies continue to evolve, new ways to leverage its unique structural features will likely emerge. Collaborative efforts between chemists and biologists will be essential to fully realize its potential in drug discovery and development.